1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine
Overview
Description
1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine, also known as DF-MDBP, is a synthetic compound that belongs to the family of piperazines. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. DF-MDBP is a potent stimulant and has been found to have similar effects to other designer drugs such as MDMA and MDA.
Scientific Research Applications
1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have similar effects to other designer drugs such as MDMA and MDA. 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been used to study its effects on neurotransmitter systems such as serotonin, dopamine, and norepinephrine. It has also been used to study its effects on behavior, cognition, and memory.
Mechanism of Action
1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine acts as a potent stimulant by increasing the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This results in an increase in mood, energy, and alertness.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been found to have similar effects to other designer drugs such as MDMA and MDA. It has been found to increase heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and prolactin. 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been found to have neurotoxic effects on the brain, leading to long-term damage to the serotonin system.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has several advantages for lab experiments. It is a potent stimulant that can be used to study the effects of neurotransmitters on behavior, cognition, and memory. It is also relatively easy to synthesize and purify, making it a cost-effective option for scientific research. However, 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has several limitations. It has been found to have neurotoxic effects on the brain, making it unsuitable for long-term studies. It is also a designer drug that is not approved for human use, making it difficult to obtain for scientific research.
Future Directions
There are several future directions for the study of 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine. One direction is to study its effects on the serotonin system in more detail. Another direction is to study its effects on behavior, cognition, and memory in animal models. Additionally, more research is needed to determine the long-term effects of 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine on the brain. Finally, the development of new synthetic compounds with similar effects to 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine could lead to the discovery of new treatments for neurological disorders.
In conclusion, 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine is a synthetic compound that has gained popularity in recent years due to its psychoactive effects. It is a potent stimulant that has been found to have similar effects to other designer drugs such as MDMA and MDA. 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have neurotoxic effects on the brain, making it unsuitable for long-term studies. However, there are several future directions for the study of 1-(3,4-dimethoxybenzyl)-4-(2-fluorobenzoyl)piperazine, including the study of its effects on the serotonin system and the development of new synthetic compounds with similar effects.
properties
IUPAC Name |
[4-[(3,4-dimethoxyphenyl)methyl]piperazin-1-yl]-(2-fluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O3/c1-25-18-8-7-15(13-19(18)26-2)14-22-9-11-23(12-10-22)20(24)16-5-3-4-6-17(16)21/h3-8,13H,9-12,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXCDKBUGPHIFBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3,4-Dimethoxybenzyl)piperazin-1-yl](2-fluorophenyl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-methoxybenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B3571707.png)
